Cas no 329909-51-5 (Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-)

Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]- structure
329909-51-5 structure
Product Name:Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-
CAS No:329909-51-5
MF:C14H10N2O3S
MW:286.305801868439
CID:1454435
Update Time:2024-08-25

Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-
    • Inchi: 1S/C14H10N2O3S/c17-16(18)11-5-3-4-10(8-11)9-20-14-15-12-6-1-2-7-13(12)19-14/h1-8H,9H2
    • InChI Key: FXAMLHYMHAHNMV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2N=C1SCC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 286.0413

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 479.8±47.0 °C(Predicted)
  • PSA: 69.17
  • pka: 0.88±0.10(Predicted)
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